Cas no 2175056-77-4 (1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one)

• Product Name: 1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one
• CAS No: 2175056-77-4
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5413219
• PubChem ID: 132317372
• Update Time: 2025-07-14

1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 2175056-77-4
• 1-{1,8-dioxa-4-azaspiro[5.5]undecan-4-yl}prop-2-en-1-one
• Z3714762986
• EN300-6702143
• 1-(1,8-Dioxa-4-azaspiro[5.5]undecan-4-yl)prop-2-en-1-one
• AKOS034007274
• 1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one

• Inchi： 1S/C11H17NO3/c1-2-10(13)12-5-7-15-11(8-12)4-3-6-14-9-11/h2H,1,3-9H2
• InChI Key： JBMXUERZJIGWMZ-UHFFFAOYSA-N
• SMILES： C(N1CC2(CCCOC2)OCC1)(=O)C=C

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.5±42.0 °C(Predicted)
• pka: -1.00±0.20(Predicted)

Additional information on 1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one

Introduction to 1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one (CAS No. 2175056-77-4)

1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one (CAS No. 2175056-77-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential applications in various therapeutic areas, including neurodegenerative diseases and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The chemical structure of 1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one is defined by its spirocyclic framework, which consists of a central spiro ring with two oxo groups and one azo group. The presence of these functional groups imparts distinct chemical properties to the molecule, such as enhanced solubility and stability. The molecular formula of the compound is C₁₃H₂₀N₂O₃, with a molecular weight of approximately 248.30 g/mol.

The spirocyclic structure is known for its rigidity and conformational stability, which can influence the compound's pharmacokinetic properties. The oxo groups contribute to the molecule's polarity, enhancing its solubility in both aqueous and organic solvents. The azo group, on the other hand, can participate in various chemical reactions, making the compound a versatile building block in synthetic chemistry.

Synthesis Methods

The synthesis of 1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one has been extensively studied in recent years, with several efficient routes being reported in the literature. One common approach involves the reaction of 1,8-dioxa-4-azaspiro[5.5]undecane with an appropriate acryloyl chloride or acryloyl ester under mild conditions. This method typically yields high purity products with good yields.

An alternative synthetic route involves the ring-closing metathesis (RCM) reaction of a suitable diene precursor followed by functional group transformations to introduce the required substituents. This approach offers greater flexibility in terms of substituent variation and can be used to synthesize a range of analogs with different biological activities.

Biological Activities

1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one has shown promising biological activities in various preclinical studies. One of the most notable applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). The compound has been found to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of AD. Additionally, the compound was shown to reduce oxidative stress and inflammation in neuronal cells, further supporting its potential as a therapeutic agent for neurodegenerative disorders.

Beyond neurodegenerative diseases, 1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one has also been investigated for its anticancer properties. In vitro studies have shown that the compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been reported to inhibit the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-yl)-2-propen-1-one into clinical trials for various therapeutic applications. Several Phase I clinical trials are currently underway to evaluate the safety and pharmacokinetic profile of the compound in human subjects.

In addition to its potential as a standalone therapeutic agent, there is growing interest in exploring combination therapies involving 1-(1,8-Dioxa-4-azaspiro[5.5]undec-4-y l)-2-propen - 1 - one strong > . For instance , combining this compound with existing drugs for neurodegenerative diseases or cancer may enhance therapeutic efficacy while reducing side effects . p > < p > Despite its promising potential , further research is needed to fully understand the mechanisms underlying the biological activities of < strong > 1 - ( 1 , 8 - Dioxa - 4 - azaspiro [ 5 . 5 ] undec - 4 - yl ) - 2 - propen - 1 - one strong > . Ongoing studies are focused on elucidating its molecular targets , optimizing its pharmacological properties , and developing more effective delivery systems . p > < p > In conclusion , < strong > 1 - ( 1 , 8 - Dioxa - 4 - azaspiro [ 5 . 5 ] undec - 4 - yl ) - 2 - propen - 1 - one strong > ( CAS No . 2175056 - 77 - 4 ) represents a promising candidate for the development of novel therapeutics for neurodegenerative diseases and cancer . Its unique chemical structure , combined with its diverse biological activities , makes it an exciting area of research that holds significant potential for future medical advancements . p > article > response >